Cas no 17978-75-5 (Erbium III 6,6,7,7,8,8,8-Heptafluoro-2,2-dimethyl-3,5-octanedionate)

• Product Name: Erbium III 6,6,7,7,8,8,8-Heptafluoro-2,2-dimethyl-3,5-octanedionate
• CAS No: 17978-75-5
• MF: C₃₀H₃₃ErF₂₁O₆
• MW: 1055.80490660667
• MDL: MFCD00074990
• CID: 87908
• PubChem ID: 6273778
• Update Time: 2025-07-28

Erbium III 6,6,7,7,8,8,8-Heptafluoro-2,2-dimethyl-3,5-octanedionate Chemical and Physical Properties

Names and Identifiers

• Erbium III 6,6,7,7,8,8,8-Heptafluoro-2,2-dimethyl-3,5-octanedionate
• Tris-(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-O,O)-erbium
• Erbium(III) 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate
• Erbium-fod
• Erbiumheptafluorodimethyloctanedionate
• Resolve-Al ErFOD
• ER(FOD)3
• Erbium, tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-O,O')-
• Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)erbium(III),Er(FOD)3
• erbium(III) tris(heptafluorodimethyloctanedionate)
• Nsc174894
• RESOLVE-AL(TM) ERFOD
• Resolve-Al?ErFOD
• TRIS(PERFLUOROBUTANOYLPIVALOYLMETHANO)ERBIUM
• RESOLVE-AL ERFOD, 99+%
• Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3, 5-octanedionate)erbium(III) (99.9%-Er) (REO)
• erbium;(Z)-1,1,1,2,2,3,3-heptafluoro-6-hydroxy-7,7-dimethyloct-5-en-4-one
• MFCD00074990
• erbium;1,1,1,2,2,3,3-heptafluoro-6-hydroxy-7,7-dimethyloct-5-en-4-one
• 17978-75-5
• Erbium,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO3,kO5)-
• Resolve-Al(TM) ErFOD, >=99%

• MDL： MFCD00074990
• Inchi： 1S/3C10H11F7O2.Er/c3*1-7(2,3)5(18)4-6(19)8(11,12)9(13,14)10(15,16)17;/h3*4,18H,1-3H3;/b3*5-4-;
• InChI Key： LEHFMLQRGJCLOZ-VNGPFPIXSA-N
• SMILES： [Er].FC(C(C(F)(F)F)(F)F)(C(/C=C(/C(C)(C)C)\O)=O)F.FC(C(C(F)(F)F)(F)F)(C(/C=C(/C(C)(C)C)\O)=O)F.FC(C(C(F)(F)F)(F)F)(C(/C=C(/C(C)(C)C)\O)=O)F

Computed Properties

• Exact Mass: 1050.12319
• Monoisotopic Mass: 1054.124471
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 58
• Rotatable Bond Count: 18
• Complexity: 1310
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: powdery
• Melting Point: 157-163 °C(lit.)
• Boiling Point: 130°C/0.01mmHg
• Flash Point: 75.5°C
• PSA: 102.42
• LogP: 10.18110
• Sensitiveness: Hygroscopic
• Solubility: Uncertain

Erbium III 6,6,7,7,8,8,8-Heptafluoro-2,2-dimethyl-3,5-octanedionate Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：3
• TSCA：Yes

Additional information on Erbium III 6,6,7,7,8,8,8-Heptafluoro-2,2-dimethyl-3,5-octanedionate

Erbium III 6,6,7,7,8,8,8-Heptafluoro-2,2-dimethyl-3,5-octanedionate (CAS No. 17978-75-5): A Comprehensive Overview

Erbium III 6,6,7,7,8,8,8-Heptafluoro-2,2-dimethyl-3,5-octanedionate (ErFOD), with the CAS number 17978-75-5, is a coordination compound that has gained significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a member of the rare earth metal complexes and is characterized by its high stability and luminescent properties. The heptafluoro substitution on the ligand imparts exceptional chemical and thermal stability to the complex, making it a valuable material for advanced technological applications.

The structure of Erbium III 6,6,7,7,8,8,8-Heptafluoro-2,2-dimethyl-3,5-octanedionate consists of an erbium (III) ion coordinated to two heptafluorinated octanedionate ligands. The ligand itself is a derivative of the well-known β-diketone family, which is known for its ability to form stable complexes with various metal ions. The presence of fluorine atoms in the ligand significantly enhances the complex's solubility in organic solvents and its resistance to hydrolysis and thermal degradation.

One of the most notable properties of ErFOD is its luminescent behavior. Erbium ions are known for their characteristic emission in the near-infrared (NIR) region of the electromagnetic spectrum. This property makes ErFOD particularly useful in applications such as optical communication systems and biomedical imaging. Recent studies have shown that ErFOD can be used as a phosphor in solid-state lighting and as a sensitizer in photodynamic therapy (PDT), where its NIR emission can penetrate deeper into biological tissues compared to visible light.

In addition to its luminescent properties, Erbium III 6,6,7,7,8,8,8-Heptafluoro-2,2-dimethyl-3,5-octanedionate has been explored for its potential in catalysis. The high stability and unique electronic structure of the complex make it an excellent candidate for catalytic reactions involving organic substrates. Research has demonstrated that ErFOD can act as an efficient catalyst in reactions such as hydrogenation and oxidation processes. The ability to fine-tune the catalytic activity by modifying the ligand environment opens up new possibilities for developing highly selective and efficient catalysts.

The synthesis of Erbium III 6,6,7,7,8,8,8-Heptafluoro-2,2-dimethyl-3,5-octanedionate typically involves the reaction of erbium (III) chloride or another erbium salt with the heptafluorinated β-diketone ligand in an appropriate solvent. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing high-purity ErFOD, making it more accessible for both academic research and industrial applications.

The characterization of Erbium III 6,6,7,7,8,8,8-Heptafluoro-2,2-dimethyl-3,5-octanedionate is typically performed using a combination of spectroscopic techniques such as UV-Vis spectroscopy, infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and X-ray diffraction (XRD). These techniques provide detailed information about the electronic structure and crystallographic properties of the complex. Advanced computational methods have also been employed to model the electronic behavior of ErFOD, offering insights into its luminescent properties and potential applications.

In conclusion,Erbium III 6,6,7,7,8,8,8-Heptafluoro-2,2-dimethyl-3，5-octanedionate (CAS No. 17978-75-5) is a versatile coordination compound with a wide range of potential applications due to its unique chemical and physical properties. Its high stability and luminescent behavior make it an attractive material for use in optical communication systems and biomedical imaging. Additionally, ErFOD 's catalytic activity opens up new possibilities for developing efficient catalysts for various chemical processes. As research in this field continues to advance,Erbium III 6，6，7，7，8，8，8-heptafluoro-2，2-dimethyl-3，5-octanedionate is expected to play an increasingly important role in both fundamental research and practical applications.